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Abstract
Trimethylbismuth (TMBi), an organobismuth compound with the chemical formula Bi(CH₃)₃, is

a valuable precursor in various high-tech applications, including the fabrication of bismuth-

containing thin films for semiconductors and as a reagent in organic synthesis and catalysis.[1]

[2][3] However, its utility is accompanied by significant hazards, including pyrophoricity, high

flammability, and toxicity.[1][4][5] This in-depth technical guide provides a comprehensive

overview of the hazards associated with trimethylbismuth and details the essential safety

precautions and handling procedures required for its safe use in a laboratory setting. This guide

is intended for researchers, scientists, and drug development professionals who may handle

this compound.

Physicochemical and Hazardous Properties
Trimethylbismuth is a colorless, volatile liquid that is highly sensitive to air and moisture.[1][2]

Its inherent instability in atmospheric conditions is the primary source of its hazardous nature.

Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1197961?utm_src=pdf-interest
https://www.benchchem.com/product/b1197961?utm_src=pdf-body
https://s3.amazonaws.com/gelest/sds/OMBI086_GHS+US_English+US.pdf
https://www.researchgate.net/figure/Proposed-pathway-of-bismuth-methylation-16_fig1_23290887
https://ereztech.com/trimethylbismuth-cas-593-91-9/
https://s3.amazonaws.com/gelest/sds/OMBI086_GHS+US_English+US.pdf
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-BI3919.pdf
https://www.mdpi.com/1420-3049/28/15/5921
https://www.benchchem.com/product/b1197961?utm_src=pdf-body
https://www.benchchem.com/product/b1197961?utm_src=pdf-body
https://s3.amazonaws.com/gelest/sds/OMBI086_GHS+US_English+US.pdf
https://www.researchgate.net/figure/Proposed-pathway-of-bismuth-methylation-16_fig1_23290887
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₃H₉Bi [1][2]

Molecular Weight 254.08 g/mol [1][5]

Appearance Colorless liquid [1][2]

Boiling Point 110 °C (230 °F) [5][6]

Melting Point -86 °C (-122.8 °F) [3]

Density 2.3 g/cm³ [3]

Solubility

Soluble in non-polar organic

solvents (e.g., benzene,

toluene); limited solubility in

polar solvents like water.

[7]

Hazard Classification
Trimethylbismuth is classified under multiple hazard categories, reflecting its dangerous

properties. The Globally Harmonized System (GHS) classifications are summarized below.

Hazard Class
GHS Hazard Statement
Code

Description

Pyrophoric Liquids H250
Catches fire spontaneously if

exposed to air.[4]

Flammable Liquids H225
Highly flammable liquid and

vapor.[4]

Acute Toxicity (Oral) H302 Harmful if swallowed.[4]

Acute Toxicity (Dermal) H311 Toxic in contact with skin.[4]

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage.[4]

Serious Eye Damage/Eye

Irritation
H318

Causes serious eye damage.

[4]
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Reactivity and Decomposition
The high reactivity of trimethylbismuth necessitates strict handling protocols. It is pyrophoric

and will ignite spontaneously upon contact with air.[4][5] It also reacts violently with water and

moisture, which can lead to a flash fire.[4]

Upon decomposition, either through thermal means or by reaction with air, trimethylbismuth
breaks down into various products. In the absence of air, thermal decomposition primarily

yields metallic bismuth and methyl radicals, which then form methane, ethane, and other

hydrocarbons.[8] When exposed to air, it rapidly oxidizes to form a dense white smoke of

bismuth oxide.[7]

The main decomposition products identified by mass spectrometry include:

Bismuth (Bi)

Monomethylbismuth (Bi(CH₃))

Dimethylbismuth (Bi(CH₃)₂)

Ethene (C₂H₄)

Ethane (C₂H₆)

Propane (C₃H₈)[9]

Toxicology and Health Hazards
Trimethylbismuth poses significant health risks through inhalation, ingestion, and dermal

contact. It is harmful if swallowed and toxic in contact with skin.[4]

Acute Toxicity
Animal studies have demonstrated the acute toxicity of trimethylbismuth. In dogs, dermal

lethal-dose studies resulted in convulsions, while oral lethal-dose studies in rabbits caused

somnolence and acute pulmonary edema.[10] The known lethal concentration (LCLo) in dogs

is 233 mg/m³.[10]
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Cytotoxicity
In vitro studies have confirmed the cytotoxic effects of trimethylbismuth on various

mammalian cell lines. The median lethal concentration (LC₅₀) values highlight its toxicity at the

cellular level.

Cell Line LC₅₀ (µmol/Lgv)

Caco-2 (Human colon adenocarcinoma) 110

CHO-9 (Chinese hamster ovary) 128

HepG2 (Human liver cancer) 194

Source:[6]

Mechanism of Toxicity and Biomethylation
The precise molecular mechanisms of trimethylbismuth toxicity are not fully elucidated but

are thought to involve its binding to essential enzymes and interference with oxidative

metabolism.[2][6] A significant aspect of bismuth toxicity is the in vivo formation of

trimethylbismuth through the biomethylation of inorganic bismuth compounds by intestinal

microbiota.[9] This process increases the lipophilicity and mobility of bismuth, leading to its

accumulation in various organs and enhanced toxicity.[9]

Below is a diagram illustrating the proposed pathway of bismuth biomethylation and

subsequent systemic exposure.
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Biomethylation and Systemic Exposure of Bismuth
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Caption: Biomethylation of ingested inorganic bismuth by gut microbiota leads to the formation

of volatile trimethylbismuth, which is absorbed into the bloodstream and distributed to various

organs, causing cellular toxicity.

Safe Handling and Storage
Due to its pyrophoric and reactive nature, trimethylbismuth must be handled with stringent

safety protocols.

Engineering Controls
Inert Atmosphere: All manipulations of trimethylbismuth must be performed under an inert

atmosphere (e.g., nitrogen or argon) in a glovebox or using Schlenk line techniques.[1][4]

Ventilation: A well-ventilated area with local exhaust is crucial to minimize exposure to any

potential vapors.[4]

Explosion-Proof Equipment: Use of explosion-proof electrical, ventilating, and lighting

equipment is mandatory.[4][11]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required when handling trimethylbismuth:

PPE Item Specification

Gloves
Chemical-resistant gloves (e.g., nitrile,

neoprene). Consider double-gloving.

Eye Protection Safety goggles and a face shield.

Body Protection Flame-resistant lab coat.

Respiratory Protection
A self-contained breathing apparatus (SCBA)

should be available for emergencies.

Source:[1][11]
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Store in airtight containers under an inert gas.[1]

Keep in a cool, dry, and well-ventilated place away from heat and ignition sources.[1]

Store away from incompatible materials such as oxidizing agents.[4]

Recommended storage temperature is between 2-8 °C.[11]

Experimental Protocols: A General Workflow
While specific experimental procedures will vary, the following provides a general workflow for

safely handling trimethylbismuth in a research setting, such as for its use as a catalyst.
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General Experimental Workflow for Handling Trimethylbismuth

Start

Preparation:
- Don appropriate PPE

- Ensure inert atmosphere in glovebox/Schlenk line
- Prepare and dry all glassware and reagents

Transfer of TMBi:
- Use gas-tight syringe or cannula

- Transfer required amount to the reaction vessel under inert gas

Reaction Setup:
- Add other reagents to the reaction vessel

- Conduct reaction under controlled temperature and stirring

Reaction Monitoring:
- Monitor reaction progress using appropriate analytical techniques (e.g., NMR, GC-MS)

Reaction Quenching (if necessary):
- Carefully quench the reaction with a suitable reagent (e.g., isopropanol) at low temperature

Workup and Purification:
- Perform extraction, filtration, and purification steps as required

Waste Disposal:
- Deactivate any residual TMBi in the reaction mixture and glassware

- Dispose of all waste according to hazardous waste protocols

End
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Caption: A generalized workflow for the safe handling of trimethylbismuth in a laboratory

experiment, from preparation to waste disposal.

Emergency Procedures
In the event of an emergency involving trimethylbismuth, immediate and appropriate action is

critical.

Spills
Evacuate the area immediately.

Do not use water or foam to extinguish a fire caused by a trimethylbismuth spill, as it reacts

violently.[4]

Use a dry chemical powder, sand, or dolomite to smother the spill and any resulting fire.[4]

For larger spills, contain with dikes or absorbents to prevent entry into sewers or waterways.

[1]

Clean up should only be performed by trained personnel wearing appropriate PPE.

Fire
If heated above 100°C, trimethylbismuth can decompose explosively.[4]

In case of fire, use a dry chemical or carbon dioxide extinguisher. DO NOT USE WATER OR

FOAM.[11]

Move containers from the fire area if it can be done without risk.

First Aid
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Seek immediate

medical attention.[4][11]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water for

at least 15 minutes. Seek immediate medical

attention.[11]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes, removing contact lenses if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention.[4][11]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.[4][11]

Waste Disposal
All waste containing trimethylbismuth must be treated as hazardous waste.

Decontamination: Before disposal, any residual trimethylbismuth in containers or on

equipment should be carefully quenched and deactivated. This can be done by slowly adding

a less reactive alcohol like isopropanol or tert-butanol at a low temperature, followed by the

slow addition of water. This process should only be carried out by experienced personnel in a

controlled environment.

Disposal: Dispose of all trimethylbismuth waste, including contaminated materials and

rinsates, through a certified hazardous waste disposal service in accordance with local,

state, and federal regulations.[4][11] Do not dispose of trimethylbismuth waste down the

sewer.[1]

The logical relationship between the hazards of trimethylbismuth and the required safety

precautions is summarized in the diagram below.
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Relationship between Trimethylbismuth Hazards and Safety Precautions

Hazards of Trimethylbismuth

Safety Precautions

Pyrophoric (H250)
Ignites in air

Handle in Inert Atmosphere
(Glovebox, Schlenk Line)

Have Emergency Plan
(Spill kit, dry fire extinguisher)

Highly Flammable (H225)

Use Engineering Controls
(Ventilation, Explosion-proof equipment)

Reacts Violently with Water

Store Properly
(Airtight, inert gas, cool, dry)

Proper Waste Management
(Decontamination and certified disposal)

Toxic (H302, H311)
Harmful if swallowed/in contact with skin

Wear Appropriate PPE
(Flame-resistant coat, gloves, goggles, face shield)

Corrosive (H314, H318)
Causes severe skin burns and eye damage

Click to download full resolution via product page

Caption: A diagram illustrating how the specific hazards of trimethylbismuth necessitate a

multi-faceted approach to safety, encompassing handling, personal protection, storage, and

emergency preparedness.

Conclusion
Trimethylbismuth is a chemical of significant utility in modern materials science and chemical

synthesis. However, its hazardous properties demand the utmost respect and adherence to

rigorous safety protocols. By understanding its reactivity, toxicity, and proper handling

procedures, researchers can mitigate the risks and safely harness the benefits of this valuable

compound. This guide serves as a foundational resource for the safe and responsible use of

trimethylbismuth in a professional research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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